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Compound of Interest

Compound Name: 3,5-Dibenzyloxybenzyl Bromide

Cat. No.: B1271974

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information and handling protocols for 3,5-
Dibenzyloxybenzyl Bromide (CAS No. 24131-32-6). The following sections detail the
material's properties, associated hazards, and recommended procedures for safe use in a
laboratory setting, particularly within the context of drug development and scientific research.

Core Material Identification and Properties

3,5-Dibenzyloxybenzyl Bromide, also known as 3,5-Bis(benzyloxy)benzyl Bromide or 3,5-
Dibenzyloxy-a-bromotoluene, is a crystalline powder that serves as a key intermediate in
organic synthesis.[1][2] Its physical and chemical properties are summarized below for easy
reference.
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Property Value Source(s)
Molecular Formula C21H19BrO2 [2]
Molecular Weight 383.29 g/mol [2]
Appearance White to almost white 2]
powder/crystal

Purity >98.0% (GC) [2]

Melting Point 85.0t089.0 °C [2]

CAS Number 24131-32-6 [1][2]

GHS Hazard and Safety Information

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 3,5-Dibenzyloxybenzyl Bromide is classified with significant hazards. Researchers

must be fully aware of these classifications and the corresponding precautionary measures.

GHS Hazard . .
. Signal Word Pictogram Source(s)
Classification Statement
) H314: Causes
Skin )
) o severe skin )
Corrosion/Irritatio Danger Corrosive [2]
burns and eye
n
damage
) o H315: Causes ) Exclamation
Skin Irritation o Warning [1]
skin irritation Mark
) H319: Causes )
Serious Eye ) ) Exclamation
o serious eye Warning [1]
Damage/lrritation Mark
irritation
Specific target H335: May )
o ] ] Exclamation
organ toxicity — cause respiratory  Warning Mark [1]
ar

single exposure

irritation
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Precautionary Statements (Selected):

Prevention (P260, P280): Do not breathe dust. Wear protective gloves/protective
clothing/eye protection/face protection.[2]

e Response (P303+P361+P353, P305+P351+P338, P304+P340+P310): IF ON SKIN (or hair):
Take off immediately all contaminated clothing. Rinse skin with water/shower. IF IN EYES:
Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy
to do. Continue rinsing. IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Immediately call a POISON CENTER/doctor.[2]

o Storage (P405): Store locked up.[3]

» Disposal (P501): Dispose of contents/container to an approved waste disposal plant.[3]

Experimental Protocols: Safe Handling and
Emergency Procedures

Adherence to strict experimental protocols is paramount when working with 3,5-
Dibenzyloxybenzyl Bromide to ensure personnel safety and prevent accidental exposure.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[4][5]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[4]
[5] An impervious lab coat is recommended.

o Respiratory Protection: Use a NIOSH-approved respirator or work in a certified chemical
fume hood to avoid inhalation of dust or vapors.[4][5]

Handling and Storage

e Handling: Use only in a well-ventilated area, preferably a chemical fume hood.[5] Avoid
creating dust. Wash hands thoroughly after handling.

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5] It is
recommended to store in a refrigerator.[5]
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First Aid Measures

 Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[1]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing.[5] Seek immediate medical attention.

o Eye Contact: Immediately rinse eyes cautiously with water for several minutes.[5] Remove
contact lenses if present and easy to do. Continue rinsing and seek immediate medical
attention.[5]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon monoxide, carbon dioxide, and hydrogen bromide.[5]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including
respiratory protection. Avoid dust formation.[5]

e Environmental Precautions: Prevent the product from entering drains.

o Containment and Cleaning: Sweep up the spilled material, avoiding dust generation, and
place it in a suitable, closed container for disposal.[5]

Visualized Safe Handling Workflow
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The following diagram illustrates the logical steps for safely handling 3,5-Dibenzyloxybenzyl
Bromide in a research environment.

Safe Handling Workflow for 3,5-Dibenzyloxybenzyl Bromide

Start: Prepare for Exp@

1. Don Personal Protective Equipment (PPE)
- Safety Goggles/Face Shield
- Gloves
- Lab Coat

l

2. Work in a Certified Chemical Fume Hood

l

3. Handle with Care
- Avoid dust formation
- Use non-sparking tools

5. Waste Disposal
- Dispose in approved waste container

y

4. Proper Storage
- Tightly sealed container
- Cool, dry, well-ventilated area
- Refrigerate

6. Decontaminate Work Area

End: Experiment Complete
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Caption: A workflow diagram for the safe handling of 3,5-Dibenzyloxybenzyl Bromide.

Emergency Response Protocol

This diagram outlines the immediate actions to take in case of an accidental exposure to 3,5-
Dibenzyloxybenzyl Bromide.

Emergency Response for Accidental Exposure

Accidental Exposure Occurs

Skin Contact:
Remove contaminated clothing,
rinse with water for 15 min

Inhalation:
Move to fresh air

Eye Contact: Ingestion:
Rinse with water for several minutes Rinse mouth, do NOT induce vomiting

g Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency protocol for accidental exposure to 3,5-Dibenzyloxybenzyl Bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3,5-Dibenzyloxybenzyl Bromide: A Technical Safety and
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1271974#3-5-dibenzyloxybenzyl-bromide-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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